3-(1H-1,3-benzodiazol-2-yl)-7-hydroxy-8-[(4-methylpiperidin-1-yl)methyl]-2H-chromen-2-one

• IUPAC Name: 3-(1H-benzimidazol-2-yl)-7-hydroxy-8-[(4-methylpiperidin-1-yl)methyl]chromen-2-one
• InChI: InChI=1S/C23H23N3O3/c1-14-8-10-26(11-9-14)13-17-20(27)7-6-15-12-16(23(28)29-21(15)17)22-24-18-4-2-3-5-19(18)25-22/h2-7,12,14,27H,8-11,13H2,1H3,(H,24,25)
• InChI Key: UNPHUSNHPAVZAP-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)CC2=C(C=CC3=C2OC(=O)C(=C3)C4=NC5=CC=CC=C5N4)O
• Molecular Formula: C23H23N3O3
• Molecular Weight: 389.4 g/mol

Description

3-(1H-1,3-benzodiazol-2-yl)-7-hydroxy-8-[(4-methylpiperidin-1-yl)methyl]-2H-chromen-2-one is a useful research compound. Its molecular formula is C23H23N3O3 and its molecular weight is 389.455. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

The compound 3-(1H-1,3-benzodiazol-2-yl)-7-hydroxy-8-[(4-methylpiperidin-1-yl)methyl]-2H-chromen-2-one, as part of the broader family of chromen-2-one derivatives, exhibits significant potential in scientific research due to its structural complexity and biological relevance. A series of novel derivatives synthesized from chromen-2-one have been evaluated for their anti-microbial activity and cytotoxicity. These compounds demonstrated promising anti-microbial activity against selected Gram-positive and Gram-negative bacterial strains, as well as moderate to good fungal pathogen inhibition. Preliminary cytotoxicity studies also indicated significant activity at microliter concentrations, highlighting their potential in therapeutic applications, especially in targeting specific cancer cell lines like cervical cancer (HeLa) cell lines (Shankar et al., 2017).

Antioxidant Properties

Further extending the research on chromen-2-one derivatives, studies have revealed the high antioxidant activities of certain compounds. The scavenging ability of these derivatives, particularly against stable DPPH radicals, showcases their potential as potent antioxidants. This property is critical in medicinal chemistry, where oxidative stress is a key factor in numerous diseases. The ability of these compounds to exhibit up to 80% DPPH radical scavenging activity at concentrations of 1000 μg/mL, compared to standard antioxidants like vitamin C, marks them as candidates for further exploration in drug development and therapeutic interventions (Abd-Almonuim et al., 2020).

Mechanism of Action

Target of Action

Similar compounds with a benzothiazole nucleus have been associated with diverse biological activities such as antifungal, antiprotozoal, antimicrobial, anticancer, anticonvulsant, antihypertensive, antidiabetic, and anti-inflammatory activities .

Mode of Action

It’s known that benzothiazole derivatives can interact with various biological targets, leading to changes in cellular processes .

Biochemical Pathways

Benzothiazole derivatives have been associated with a wide range of biochemical pathways due to their diverse biological activities .

Pharmacokinetics

A study on similar compounds suggests that they have a favorable pharmacokinetic profile .

Result of Action

Similar compounds have shown promising activity against certain bacterial strains .

Action Environment

Similar compounds are generally considered to be air stable .

Biochemical Analysis

Biochemical Properties

Based on its structural similarity to other benzimidazole derivatives, it can be hypothesized that it may interact with various enzymes, proteins, and other biomolecules .

Cellular Effects

It is possible that this compound could influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism

Molecular Mechanism

It is possible that this compound exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression

Dosage Effects in Animal Models

The effects of different dosages of 3-(1H-1,3-benzodiazol-2-yl)-7-hydroxy-8-[(4-methylpiperidin-1-yl)methyl]-2H-chromen-2-one in animal models have not been reported in the literature . Future studies could investigate potential threshold effects, as well as any toxic or adverse effects at high doses.